Cas no 55686-93-6 (2-Chloro-7-methoxyquinoxaline)
2-Chloro-7-methoxyquinoxaline is a heterocyclic compound featuring a quinoxaline core substituted with a chloro group at the 2-position and a methoxy group at the 7-position. This structure imparts versatility as a key intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The chloro group enhances reactivity for further functionalization, while the methoxy group contributes to electronic modulation and solubility. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures. The compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Suitable for use under controlled conditions, it is commonly employed in cross-coupling reactions and as a precursor for bioactive molecules.
2-Chloro-7-methoxyquinoxaline structure
Product Name:2-Chloro-7-methoxyquinoxaline
CAS No:55686-93-6
MF:C9H7ClN2O
MW:194.61768078804
MDL:MFCD11846475
CID:1026002
PubChem ID:12686415
Update Time:2025-06-10
2-Chloro-7-methoxyquinoxaline Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-7-methoxyquinoxaline
- 2-Chlor-7-methoxy-chinoxalin
- 2-chloro-7-methoxy-quinoxaline
- 3-chloro-6-methoxyquinoxaline
- W6957
- MFCD11846475
- DB-072025
- AS-50061
- AKOS015904799
- O10751
- WJDJKCAURKUNNC-UHFFFAOYSA-N
- CS-0019224
- 55686-93-6
- DTXSID40506879
- SCHEMBL559347
- SY107727
- A870133
- AMY29001
-
- MDL： MFCD11846475
- Inchi： 1S/C9H7ClN2O/c1-13-6-2-3-7-8(4-6)12-9(10)5-11-7/h2-5H,1H3
- InChI Key： WJDJKCAURKUNNC-UHFFFAOYSA-N
- SMILES： ClC1=CN=C2C=CC(=CC2=N1)OC
Computed Properties
- Exact Mass: 194.02500
- Monoisotopic Mass: 194.0246905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35Ų
Experimental Properties
- Boiling Point: 297.3°C at 760 mmHg
- PSA: 35.01000
- LogP: 2.29180
2-Chloro-7-methoxyquinoxaline Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H320-H335
- Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
2-Chloro-7-methoxyquinoxaline Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-7-methoxyquinoxaline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM141838-1g |
2-Chloro-7-methoxyquinoxaline |
55686-93-6 | 95% | 1g |
$584 | 2021-08-05 | |
| Chemenu | CM141838-5g |
2-Chloro-7-methoxyquinoxaline |
55686-93-6 | 95% | 5g |
$1683 | 2021-08-05 | |
| Fluorochem | 210244-250mg |
2-Chloro-7-methoxyquinoxaline |
55686-93-6 | 95% | 250mg |
￡419.00 | 2022-03-01 | |
| Fluorochem | 210244-1g |
2-Chloro-7-methoxyquinoxaline |
55686-93-6 | 95% | 1g |
￡671.00 | 2022-03-01 | |
| Fluorochem | 210244-5g |
2-Chloro-7-methoxyquinoxaline |
55686-93-6 | 95% | 5g |
￡1932.00 | 2022-03-01 | |
| Ambeed | A103566-100mg |
2-Chloro-7-methoxyquinoxaline |
55686-93-6 | 95% | 100mg |
$25.0 | 2025-04-18 | |
| Ambeed | A103566-250mg |
2-Chloro-7-methoxyquinoxaline |
55686-93-6 | 95% | 250mg |
$41.0 | 2025-04-18 | |
| Ambeed | A103566-1g |
2-Chloro-7-methoxyquinoxaline |
55686-93-6 | 95% | 1g |
$142.0 | 2025-04-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YV210-50mg |
2-Chloro-7-methoxyquinoxaline |
55686-93-6 | 95+% | 50mg |
630.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YV210-200mg |
2-Chloro-7-methoxyquinoxaline |
55686-93-6 | 95+% | 200mg |
1531.0CNY | 2021-07-14 |
2-Chloro-7-methoxyquinoxaline Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
55686-93-6 (2-Chloro-7-methoxyquinoxaline) Related Products
- 55687-04-2(2-chloroquinoxalin-6-ol)
- 17342-55-1(Quinoxaline, 6,6'-oxybis[2,3-dichloro-)
- 216699-86-4(2-Chloro-6,7-dimethoxyquinoxaline)
- 160657-08-9(6-Chloro-3-methoxypyrrolo[1,2-a]quinoxaline)
- 659729-70-1(Quinoxaline, 2-chloro-8-methoxy-)
- 39267-04-4(2,3-Dichloro-6-methoxyquinoxaline)
- 1790-91-6(2,3-Dichloro-6,7-dimethoxyquinoxaline)
- 850608-77-4(6-QUINOXALINOL, 3-CHLORO-7-METHOXY-)
- 55687-11-1(2-Chloro-6-methoxyquinoxaline)
- 76052-76-1(Quinoxaline, 2-chloro-5-methoxy-)
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